Cas no 4116-90-9 (1H-Benz[de]isoquinoline-1,3(2H)-dione,6-bromo-2-methyl-)

• Product Name: 1H-Benz[de]isoquinoline-1,3(2H)-dione,6-bromo-2-methyl-
• CAS No: 4116-90-9
• MF: C₁₃H₈BrNO₂
• MW: 290.112122535706
• CID: 331188
• PubChem ID: 77762
• Update Time: 2025-06-08

1H-Benz[de]isoquinoline-1,3(2H)-dione,6-bromo-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benz[de]isoquinoline-1,3(2H)-dione,6-bromo-2-methyl-
• 6-bromo-2-methyl-1H-benz[de]isoquinoline-1,3(2H)-dione
• 6-bromo-2-methylbenzo[de]isoquinoline-1,3-dione
• 1H-Benz(de)isoquinoline-1,3(2H)-dione, 6-bromo-2-methyl-
• 4-Bromonaphthalic methylimide
• 6-Bromo-2-methyl-1H-benz(de)isoquinoline-1,3(2H)-dione
• 6-bromo-2-methyl-1H-benzo[de]isoquinoline-1,3(2H)-dione
• 52TA8FK7AY
• 4116-90-9
• AKOS000439893
• NS00030932
• 8-bromo-3-methyl-3-azatricyclo[7.3.1.0?,??]trideca-1(13),5,7,9,11-pentaene-2,4-dione
• 4-Bromo-N-methyl-1,8-naphthalimide
• W-109949
• E83387
• 8-BRomo-3-methyl-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(12),5,7,9(13),10-pentaene-2,4-dione
• MFCD00446021
• DTXSID0063311
• SCHEMBL4866412
• CS-0206696
• 1H-Benz[de]isoquinoline-1,3(2H)-dione, 6-bromo-2-methyl-
• CHEMBL1886820
• BS-28471
• MLS001076002
• SR-01000513098-1
• HMS2799O06
• EINECS 223-908-0
• SMR000473085
• SR-01000513098
• YOQFUJMBLJZBNE-UHFFFAOYSA-N
• STK753305
• 10-BROMO-3-METHYL-3-AZATRICYCLO[7.3.1.0?,(1)(3)]TRIDECA-1(13),5,7,9,11-PENTAENE-2,4-DIONE

• Inchi： 1S/C13H8BrNO2/c1-15-12(16)8-4-2-3-7-10(14)6-5-9(11(7)8)13(15)17/h2-6H,1H3
• InChI Key： YOQFUJMBLJZBNE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(N(C)C(C3C=CC=C1C2=3)=O)=O

Computed Properties

• Exact Mass: 288.97384
• Monoisotopic Mass: 288.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.678
• Boiling Point: 438.5°Cat760mmHg
• Flash Point: 219°C
• Refractive Index: 1.714
• PSA: 37.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 1H-Benz[de]isoquinoline-1,3(2H)-dione,6-bromo-2-methyl-

Comprehensive Overview of 1H-Benz[de]isoquinoline-1,3(2H)-dione,6-bromo-2-methyl- (CAS No. 4116-90-9)

The compound 1H-Benz[de]isoquinoline-1,3(2H)-dione,6-bromo-2-methyl- (CAS No. 4116-90-9) is a brominated derivative of the isoquinoline family, a class of heterocyclic aromatic organic compounds. This specific derivative has garnered attention in recent years due to its potential applications in pharmaceutical research, material science, and organic synthesis. The presence of a bromo substituent at the 6-position and a methyl group at the 2-position makes it a versatile intermediate for further chemical modifications.

In the realm of pharmaceutical research, 1H-Benz[de]isoquinoline-1,3(2H)-dione,6-bromo-2-methyl- is often explored for its potential as a building block in the synthesis of bioactive molecules. Researchers are particularly interested in its structural framework, which resembles several alkaloids and fluorescent dyes. This similarity has led to investigations into its utility in drug discovery and biomedical imaging. For instance, its fluorescence properties make it a candidate for probe development in cellular imaging studies.

From a material science perspective, this compound is valued for its potential role in the development of organic electronic materials. The isoquinoline core, combined with the bromo and methyl functional groups, offers unique electronic properties that could be harnessed in OLEDs (organic light-emitting diodes) or photovoltaic devices. Recent studies have highlighted its ability to participate in cross-coupling reactions, a key process in the fabrication of advanced materials.

The synthesis of 1H-Benz[de]isoquinoline-1,3(2H)-dione,6-bromo-2-methyl- typically involves bromination of the parent isoquinoline structure, followed by methylation at the desired position. This process is well-documented in the literature, with several optimized protocols available for large-scale production. The compound's stability under standard laboratory conditions makes it a reliable choice for various chemical transformations.

One of the most frequently asked questions about this compound revolves around its solubility and reactivity. 1H-Benz[de]isoquinoline-1,3(2H)-dione,6-bromo-2-methyl- is generally soluble in common organic solvents such as dichloromethane, tetrahydrofuran, and dimethyl sulfoxide. Its reactivity is influenced by the electron-withdrawing nature of the bromo group, which can facilitate nucleophilic substitution reactions. This property is particularly useful in medicinal chemistry, where precise functionalization is often required.

In the context of green chemistry, researchers are increasingly interested in developing sustainable synthesis methods for compounds like 1H-Benz[de]isoquinoline-1,3(2H)-dione,6-bromo-2-methyl-. Efforts are underway to minimize the use of hazardous reagents and reduce waste generation during its production. These advancements align with the growing demand for eco-friendly chemical processes in both academia and industry.

The compound's spectroscopic properties are another area of interest. Its UV-Vis absorption and fluorescence emission spectra have been characterized extensively, providing valuable insights for applications in sensor development and analytical chemistry. For example, its ability to act as a fluorophore has been exploited in the design of molecular probes for detecting environmental pollutants.

As the scientific community continues to explore the potential of 1H-Benz[de]isoquinoline-1,3(2H)-dione,6-bromo-2-methyl-, its relevance in interdisciplinary research becomes increasingly apparent. Whether in drug development, material engineering, or environmental monitoring, this compound offers a wealth of opportunities for innovation. Its unique combination of structural features and functional groups ensures that it will remain a subject of study for years to come.